1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone

• IUPAC Name: 1-[3-[(2-hydroxyethylamino)methyl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C9H18N2O2/c1-8(13)11-4-2-9(7-11)6-10-3-5-12/h9-10,12H,2-7H2,1H3
• InChI Key: LOGDPHMGFIYHCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C1)CNCCO
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol

Description

1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone is a pyrrolidine derivative characterized by a pyrrolidine ring substituted with a (2-hydroxyethylamino)methyl group at the 3-position and an acetyl group at the 1-position. This compound has been explored in pharmaceutical and fine chemical research, as evidenced by its inclusion in catalogs of pyrrolidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone typically involves the reaction of pyrrolidine derivatives with hydroxyethylamine under controlled conditions. One common method includes the use of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction, followed by purification through recrystallization or chromatography.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process often includes the use of catalysts to enhance reaction rates and minimize by-products. Quality control measures, such as high-performance liquid chromatography (HPLC), are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone undergoes various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonyl group in the ethanone moiety can be reduced to form alcohols.

Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{3-[(2-Hydroxy-ethylamino)-methyl]-pyrrolidin-1-yl}-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyethylamino group can form hydrogen bonds with active sites, while the pyrrolidine ring provides structural stability. These interactions can modulate biochemical pathways, leading to various biological effects.

Comparison with Similar Compounds

Structural Comparisons

The compound’s structural analogs vary in substituents on the pyrrolidine ring and adjacent functional groups. Key examples include:

Compound Name	Substituent Features	Molecular Formula	Molar Mass (g/mol)	Key Differences vs. Target Compound	Reference
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone	Hydroxymethyl group at pyrrolidine 3-position	C₇H₁₃NO₂	143.18	Lacks hydroxyethylamino; simpler substitution
1-(2-{[(2-Amino-ethyl)-ethyl-amino]-Methyl}-pyrrolidin-1-yl)-ethanone	Ethylamino-ethyl substitution at pyrrolidine 2-position	C₁₁H₂₃N₃O	213.32	Ethyl group instead of hydroxyethyl; 2-position
2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-ethanone	Bulky benzyl-isopropyl-amino group at pyrrolidine 2-position	Not provided	Not provided	Increased hydrophobicity; steric hindrance
1-(6-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoropyridin-3-yl)ethanone	Fluoropyridine ring; tert-butyldimethylsilyl-protected hydroxymethyl group	C₁₈H₂₉FN₂O₂Si	352.52	Fluorine and silyl protection; pyridine backbone
(S)-1-(2-(((3-(2-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)amino)methyl)pyrrolidin-1-yl)ethanone	Methoxyphenyl-imidazopyridazine substitution	C₂₀H₂₁N₅O₂	365.4	Extended aromatic system; chiral center

Structural Implications :

• Hydroxyethylamino vs.
• Benzyl-Isopropyl Substitution (CAS 1187163-77-4) : Increased steric bulk may hinder enzymatic metabolism but reduce binding to hydrophilic targets .

Pharmacological and Metabolic Comparisons

Metabolic Stability

• Target Compound: The hydroxyethylamino group is susceptible to oxidative metabolism (e.g., via cytochrome P450 enzymes), similar to observations in related ethanone derivatives .
• Fluoropyridine Analogs (CAS 1228666-50-9) : Fluorine substitution and silyl protection enhance metabolic stability by resisting oxidation, as seen in fluorinated drug candidates .
• LC15-0133 (Dipeptidyl Peptidase-4 Inhibitor): A structurally related ethanone derivative undergoes hydroxylation and C-demethylation in rat liver microsomes, suggesting that the target compound’s hydroxyethyl group may similarly participate in phase I metabolism .

Target Selectivity

• Antimicrobial Applications: Indole-containing pyrrolidin-1-yl-ethanone derivatives (e.g., ZINC04899565) exhibit broad-spectrum activity against bacterial pathogens, implying that substituents like hydroxyethylamino could modulate interactions with microbial targets such as SAM-dependent methyltransferases .
• Enzyme Inhibition: The hydroxyethylamino group may enhance binding to polar active sites, as seen in DPP-4 inhibitors (e.g., LC15-0133) and imidazopyridazine-based kinase inhibitors .